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CAS No.: 74023-39-5

Cat. No.: B12755521

Get Quote

Abstract & Scope
This application note details the protocol for the ultraviolet-visible (UV-Vis) spectrophotometric

analysis of Lysergic Acid Diethylamide (LSD) Hydrobromide in methanol. While Liquid

Chromatography (HPLC) is the standard for separation, UV-Vis spectroscopy remains a critical

tool for rapid purity assessment, concentration verification of stock solutions, and degradation

monitoring.

This guide addresses the specific challenges of the hydrobromide salt form (

), including molecular weight corrections during gravimetric preparation and the compound's
extreme photosensitivity. The protocol establishes a self-validating workflow to ensure data
integrity compliant with forensic and pharmaceutical standards.
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The UV absorption of LSD arises from the ergoline ring system, specifically the conjugated

double bonds in the indole moiety and the

unsaturation. In methanol, LSD exhibits two characteristic absorption bands:

Primary Band (

): ~310 nm (Molar Absorptivity

). This band is preferred for quantification due to higher selectivity and lower solvent
interference.

Secondary Band (

): ~225 nm (Higher intensity, but prone to interference from solvent impurities and stray light).

Solvent Selection: Methanol
Methanol (MeOH) is the solvent of choice due to:

Solubility: The hydrobromide salt is highly soluble in polar protic solvents.

UV Cutoff: Methanol has a UV cutoff of ~205 nm, allowing clear resolution of the secondary

peak at 225 nm.

Stability: Unlike acidic aqueous solutions which can catalyze hydration, neutral methanol

minimizes rapid chemical degradation, provided light exclusion is maintained.

Safety & Compliance (Critical)
Controlled Substance: LSD is a Schedule I (US) / Class A (UK) substance.[1] All handling

must occur within a licensed facility with strict chain-of-custody logging.

Photosensitivity: LSD rapidly isomerizes to iso-LSD and photo-oxidizes under ambient light.

All procedures must be performed under yellow safety lights or in amber glassware.

Toxicity: Extremely potent psychotropic. Handle as a high-hazard material. Double-glove and

work inside a certified fume hood.
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Materials & Equipment
Analyte: LSD Hydrobromide (Reference Standard Grade, >98% purity).

Solvent: Methanol, HPLC/Spectrophotometric Grade (cutoff <205 nm).

Instrument: Double-beam Scanning UV-Vis Spectrophotometer (Bandwidth

2 nm).

Cuvettes: Matched Quartz Cuvettes (10 mm path length). Glass/Plastic are unsuitable for UV

<320 nm.[2]

Glassware: Class A Volumetric Flasks (Amberized).

Experimental Protocol
Workflow Overview
The following diagram outlines the critical path for sample preparation and analysis,

emphasizing the "Dark Workflow" to prevent degradation.
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Figure 1: Analytical workflow for LSD Hydrobromide UV-Vis profiling. Note the emphasis on

amber glassware and dark room conditions.

Step-by-Step Procedure
Step 1: Stock Solution Preparation (

)
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Calculate the target mass. For

of stock:

Target Mass =

.

Note: Ensure the balance is calibrated. The hydrobromide salt (

) is heavier than the freebase (

).

Weigh

of LSD HBr into a

amber volumetric flask.

Add ~5 mL of HPLC-grade Methanol. Swirl gently to dissolve (sonicate for <30s if necessary,

avoiding heat).

Dilute to volume with Methanol. Cap and invert 10x to mix.

Concentration:

(or

).

Step 2: Working Standard Preparation (

)

Pipette

of Stock Solution into a

amber volumetric flask.

Dilute to volume with Methanol.
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Final Concentration:

(

).

Target Absorbance: Based on estimated

,

AU (Ideal linear range).

Step 3: Instrument Setup

Mode: Absorbance.[3][4][5][6][7]

Range: 200 nm – 400 nm.

Scan Speed: Medium (approx. 200-400 nm/min).

Slit Width: 2.0 nm.

Baseline Correction: Perform a baseline scan with pure Methanol in both sample and

reference cuvettes.

Step 4: Measurement

Rinse the sample cuvette twice with the Working Standard.

Fill cuvette (avoid bubbles).

Insert into the sample holder and acquire spectrum immediately.

Record the Absorbance at

(approx. 310 nm).[2][4]

Data Analysis & Interpretation
Spectral Features

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19874655/
https://www.chromforum.org/viewtopic.php?t=14666
https://pubchem.ncbi.nlm.nih.gov/compound/Lysergic-acid-diethylamide
https://www.researchgate.net/publication/335725096_Determination_of_Specific_Absorbance_A_for_Six_Psychoactive_Drugs_Encountered_in_Forensic_Toxicology
https://pubmed.ncbi.nlm.nih.gov/31776558/
https://www.swgdrug.org/Monographs/LYSERGIC%20ACID%20DIETHYLAMIDE.pdf
https://www.chromforum.org/viewtopic.php?t=14666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting spectrum should display the following characteristics:

Feature
Wavelength (

)

Expected
Absorbance (

)

Structural
Assignment

Primary Peak
Indole Conjugation (

)

Valley (Min) Spectral Trough

Secondary Peak (May saturate)
Benzene ring

excitation

Quantitative Calculation
To determine the precise concentration or validate the purity, use the Beer-Lambert Law:

Where:

= Absorbance at 310 nm.[2][4]

= Molar Absorptivity (

).

= Concentration (

).

ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

= Path length (1 cm).[3][4][7]

Self-Validation Check: If using a Certified Reference Material (CRM), calculate the

experimental

. It should fall within 5% of literature values (approx. 7000-8000

for the salt).
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Correction for Salt Form: If comparing to literature values for LSD Freebase (

), apply the mass correction factor:

Troubleshooting & Stability Logic
Common spectral anomalies often stem from degradation. Use the following logic tree to

diagnose issues.

Spectral Anomaly Detected

Is u03bb_max at 310 nm?

Is Absorbance < 0.1?

Yes

Peak Shift (<300 nm)
Likely iso-LSD formation

No (Blue Shift)

Concentration Error
or Photobleaching

Yes

High Background @ 400nm
Particulates/Bubbles

No, but noisy

Click to download full resolution via product page

Figure 2: Diagnostic logic for troubleshooting UV-Vis spectra of LSD.

Key Troubleshooting Tips:
Blue Shift: If the peak at 310 nm shifts towards 290-300 nm, significant isomerization to iso-

LSD has occurred due to light exposure [1].

Bubbles: Methanol is volatile. Microbubbles can form on the cuvette walls, causing artificial

baseline elevation. Degas solvent or tap cuvette gently.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12755521/docs?utm_src=pdf-body-img#application-note-high-fidelity-uv-vis-spectroscopic-profiling-of-lsd-hydrobromide-in-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reference Mismatch: Ensure the blank methanol is from the same bottle as the solvent used

for dilution to subtract solvent impurities accurately [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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